Cas no 117269-67-7 (4-(2,6-Dichlorophenyl)-1-butene)

• Product Name: 4-(2,6-Dichlorophenyl)-1-butene
• CAS No: 117269-67-7
• MF: C₁₀H₁₀Cl₂
• MW: 201.092401027679
• MDL: MFCD09801251
• CID: 874745
• Update Time: 2026-04-29

4-(2,6-Dichlorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-but-3-enyl-1,3-dichloro-benzene
• LogP
• 2-but-3-enyl-1,3-dichlorobenzene
• 4-(2,6-Dichlorophenyl)-1-butene

• MDL： MFCD09801251
• Inchi： InChI=1S/C10H10Cl2/c1-2-3-5-8-9(11)6-4-7-10(8)12/h2,4,6-7H,1,3,5H2
• InChI Key： ZRBPFCPGZWEQLV-UHFFFAOYSA-N
• SMILES： C=CCCC1=C(C=CC=C1Cl)Cl

Computed Properties

• Exact Mass: 200.0161
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 0

Additional information on 4-(2,6-Dichlorophenyl)-1-butene

4-(2,6-Dichlorophenyl)-1-butene: A Comprehensive Overview

4-(2,6-Dichlorophenyl)-1-butene is a chemical compound with the CAS number 117269-67-7. This compound is a derivative of 1-butene, featuring a substituted phenyl group at the fourth position. The phenyl ring is substituted with two chlorine atoms at the 2 and 6 positions, making it a dichlorophenyl group. This structure imparts unique chemical properties to the compound, which have been extensively studied in recent years.

The synthesis of 4-(2,6-Dichlorophenyl)-1-butene involves several methods, including Friedel-Crafts alkylation and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to achieve higher yields and better control over the stereochemistry of the product.

One of the key areas of research on 4-(2,6-Dichlorophenyl)-1-butene is its application in polymer science. The compound has been used as a monomer in the production of various polymers, including thermoplastics and elastomers. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for industrial applications. Recent studies have explored its compatibility with other monomers and its potential for producing biodegradable polymers.

Another significant application of 4-(2,6-Dichlorophenyl)-1-butene lies in the field of materials science. The compound has been utilized as a precursor for the synthesis of advanced materials such as graphene oxide composites and conductive polymers. Its electronic properties make it suitable for applications in flexible electronics and energy storage devices.

Recent research has also focused on the biological activity of 4-(2,6-Dichlorophenyl)-1-butene. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. These findings have sparked interest in its use as a lead compound for drug development. Researchers are currently investigating its mechanism of action and its potential for targeting specific disease pathways.

In terms of environmental impact, 4-(2,6-Dichlorophenyl)-1-butene has been studied for its biodegradability and toxicity profiles. Initial results suggest that it is relatively non-toxic to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term environmental effects.

The physical properties of 4-(2,6-Dichlorophenyl)-1-butene include a melting point of approximately -50°C and a boiling point around 50°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it easy to handle in laboratory settings.

In conclusion, 4-(2,6-Dichlorophenyl)-1-butene (CAS No: 117269-67-7) is a versatile compound with applications spanning polymer science, materials science, and drug development. Its unique chemical structure and favorable physical properties make it an important molecule in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in various fields of chemistry and materials science.